Cas no 62076-10-2 (Benzene, [(1,1-dimethylethyl)sulfinyl]-, (S)-)

• Product name: Benzene, [(1,1-dimethylethyl)sulfinyl]-, (S)-
• CAS No: 62076-10-2
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 458970
• PubChem ID: 138141

Benzene, [(1,1-dimethylethyl)sulfinyl]-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1,1-dimethylethyl)sulfinyl]-, (S)-
• (R)-(tert-Butylsulfinyl)benzene
• Phenyl tert-butyl sulfoxide
• tert-Butyl phenyl sulfoxide
• (2-METHYLPROPANE-2-SULFINYL)BENZENE
• (2-Methyl-propane-2-sulfinyl)-benzene
• 4170-71-2
• (S)-(tert-Butylsulfinyl)benzene
• AKOS000276985
• t-butylsulfinylbenzene
• (tert-butylsulfinyl)benzene
• Phenyl t-butyl sulfoxide
• SCHEMBL776863
• tert-butylsulfinylbenzene
• 4850-72-0
• 62076-10-2
• DTXSID30961913
• Phenyl tert-butylsulfoxide

• Inchi： InChI=1S/C10H14OS/c1-10(2,3)12(11)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： AZUKVBVKGMKZIL-UHFFFAOYSA-N
• SMILES： CC(C)(C)S(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides